Cas no 301684-46-8 (Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate
• CAS No: 301684-46-8
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4823866
• Update Time: 2025-11-06

Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate

• Inchi： 1S/C11H11BrN2O2/c1-2-16-11(15)14-9-6-4-3-5-8(9)13-10(14)7-12/h3-6H,2,7H2,1H3
• InChI Key： ZVNBNKAWGHGYMA-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CC=CC=2N1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate

Comprehensive Overview of Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate (CAS No. 301684-46-8)

Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate (CAS No. 301684-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is widely recognized for its versatile applications in synthetic chemistry, particularly as a key intermediate in the development of bioactive molecules. The compound's unique structure, featuring a bromomethyl group and an ethyl carboxylate moiety, makes it a valuable building block for heterocyclic synthesis.

In recent years, the demand for high-purity intermediates like Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "CAS 301684-46-8 supplier" or "benzimidazole derivatives for medicinal chemistry," reflecting its relevance in cutting-edge applications. The compound's role in N-heterocycle functionalization and cross-coupling reactions aligns with current trends in sustainable catalysis and green chemistry.

The synthesis of Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate typically involves multi-step organic transformations, with rigorous quality control to ensure optimal reactivity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies.

From an industrial perspective, this compound addresses growing needs in custom synthesis and contract manufacturing. Its compatibility with microwave-assisted reactions and flow chemistry systems positions it as a modern solution for scalable production. Environmental considerations also play a role, with manufacturers optimizing processes to minimize waste—a response to the increasing search queries for "eco-friendly synthetic routes" and "green chemistry intermediates."

Emerging applications of CAS 301684-46-8 extend to material science, where its aromatic heterocycle core contributes to the design of organic semiconductors and photoactive materials. This interdisciplinary potential explains why terms like "benzimidazole-based functional materials" are gaining traction in academic literature and patent filings.

Regulatory compliance remains paramount when handling Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate. While not classified under restrictive categories, proper laboratory safety protocols must be followed during storage and handling. The compound's MSDS documentation provides essential data on stability and compatibility, topics frequently searched by EHS (Environment, Health, and Safety) professionals.

In summary, Ethyl 2-(bromomethyl)-1H-benzo[d]imidazole-1-carboxylate exemplifies the convergence of synthetic utility and innovative research. Its adaptability across pharmaceuticals, agrochemicals, and advanced materials ensures continued relevance in a rapidly evolving chemical landscape.